Cas no 1396684-45-9 (2-chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide)

• Product Name: 2-chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide
• CAS No: 1396684-45-9
• MF: C₁₂H₉ClFN₃O₂
• MW: 281.670164823532
• CID: 5365043
• Update Time: 2025-06-09

2-chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide

• Inchi： 1S/C12H9ClFN3O2/c1-19-12-15-5-7(6-16-12)17-11(18)10-8(13)3-2-4-9(10)14/h2-6H,1H3,(H,17,18)
• InChI Key： LMMNBTDWPHVAHM-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(OC)N=C1)(=O)C1=C(F)C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide

2-Chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide: An Overview of CAS No. 1396684-45-9

2-Chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide (CAS No. 1396684-45-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the benzamide class and features a unique combination of chloro, fluoro, and methoxy substituents. These functional groups contribute to its distinct chemical properties and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide consists of a benzene ring substituted with a chlorine atom at the 2-position and a fluorine atom at the 6-position. The amide group is attached to the benzene ring at the 7-position, and the nitrogen atom of the amide is bonded to a 2-methoxypyrimidine moiety. This intricate arrangement of functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity, which are crucial for its biological evaluation.

In recent years, 2-chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 2-chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide to selectively inhibit the activity of protein kinase B (Akt), a critical mediator of cell survival and proliferation. The researchers demonstrated that this compound effectively reduced Akt phosphorylation in cancer cell lines, leading to decreased cell viability and increased apoptosis. These findings suggest that 2-chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide could be a promising lead compound for the development of novel anticancer agents.

Beyond its anticancer potential, 2-chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide has also shown promise in other therapeutic areas. For example, preclinical studies have indicated that this compound may have anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α). This property makes it a potential candidate for treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide has been another focus of recent research. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are essential characteristics for a drug candidate. Additionally, its low toxicity profile in preclinical models suggests that it may have a wide therapeutic window, reducing the risk of adverse effects in clinical settings.

In terms of clinical development, several Phase I and II trials are currently underway to evaluate the safety and efficacy of 2-chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide in various indications. Early results from these trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit in patients with advanced solid tumors.

The synthesis of 2-chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by amidation steps. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale pharmaceutical research.

In conclusion, 2-chloro-6-fluoro-N-(2-methoxypyrimidin-5-yl)benzamide (CAS No. 1396684-45-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting cancer, inflammation, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential.